Cas no 2227736-14-1 ((2R)-2-(2-methanesulfonylphenyl)oxirane)

• Product Name: (2R)-2-(2-methanesulfonylphenyl)oxirane
• CAS No: 2227736-14-1
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 5951743
• PubChem ID: 165968224
• Update Time: 2025-06-14

(2R)-2-(2-methanesulfonylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(2-methanesulfonylphenyl)oxirane
• 2227736-14-1
• EN300-2003933

• Inchi： 1S/C9H10O3S/c1-13(10,11)9-5-3-2-4-7(9)8-6-12-8/h2-5,8H,6H2,1H3/t8-/m0/s1
• InChI Key： FFHMSWBJPYBIRJ-QMMMGPOBSA-N
• SMILES： S(C)(C1C=CC=CC=1[C@@H]1CO1)(=O)=O

Computed Properties

• Exact Mass: 198.03506535g/mol
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Additional information on (2R)-2-(2-methanesulfonylphenyl)oxirane

Recent Advances in the Study of (2R)-2-(2-methanesulfonylphenyl)oxirane (CAS: 2227736-14-1) in Chemical Biology and Pharmaceutical Research

The compound (2R)-2-(2-methanesulfonylphenyl)oxirane (CAS: 2227736-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This epoxide derivative, characterized by a methanesulfonylphenyl group, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of various biological pathways. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

One of the most notable findings in recent literature is the compound's application in the synthesis of selective kinase inhibitors. Researchers have demonstrated that (2R)-2-(2-methanesulfonylphenyl)oxirane serves as a versatile building block for the construction of small molecules targeting protein kinases involved in cancer and inflammatory diseases. Its chiral epoxide moiety allows for stereoselective reactions, enabling the development of enantiomerically pure compounds with enhanced biological activity and reduced off-target effects. This has been particularly valuable in the design of next-generation kinase inhibitors with improved selectivity profiles.

In addition to its synthetic utility, recent pharmacological studies have revealed that (2R)-2-(2-methanesulfonylphenyl)oxirane exhibits direct biological activity. In vitro assays have shown that the compound can modulate the activity of certain metabolic enzymes, including cytochrome P450 isoforms, suggesting potential applications in drug metabolism studies. Furthermore, preliminary investigations into its anti-inflammatory properties have demonstrated its ability to inhibit the production of pro-inflammatory cytokines in macrophage cell lines, highlighting its potential as a lead compound for the development of novel anti-inflammatory agents.

The mechanism of action of (2R)-2-(2-methanesulfonylphenyl)oxirane has been the subject of several recent structural biology studies. X-ray crystallography and molecular docking analyses have provided insights into how the compound interacts with its biological targets. These studies have revealed that the methanesulfonyl group plays a crucial role in forming specific hydrogen bonds with amino acid residues in the active sites of target proteins, while the oxirane ring contributes to the compound's reactivity and binding affinity. Such structural insights are invaluable for the rational design of derivatives with optimized pharmacological properties.

Recent advancements in synthetic methodologies have also improved the accessibility of (2R)-2-(2-methanesulfonylphenyl)oxirane. Novel catalytic asymmetric epoxidation protocols have been developed, enabling more efficient and stereoselective synthesis of this chiral building block. These methodological improvements have significantly reduced production costs and increased the availability of the compound for research purposes, facilitating broader investigation of its applications in medicinal chemistry.

Looking forward, researchers are exploring the potential of (2R)-2-(2-methanesulfonylphenyl)oxirane in targeted drug delivery systems. Its chemical reactivity and ability to conjugate with various functional groups make it an attractive candidate for the development of prodrugs and antibody-drug conjugates. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with particular interest in its application for oncology and autoimmune disorders. As research continues, we anticipate seeing more clinical candidates emerging from this chemical scaffold in the coming years.